Cas no 888952-55-4 (O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate)

O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate is a specialized dicarboxylate ester featuring both tert-butyl and methyl ester functionalities on a 3-methylpiperidine scaffold. This compound is valuable in synthetic organic chemistry as a versatile intermediate, particularly in the preparation of pharmacologically active molecules. The tert-butyl group enhances steric protection for selective reactions, while the methyl ester offers reactivity for further derivatization. Its structured piperidine core contributes to conformational rigidity, making it useful in the design of chiral ligands or bioactive compounds. The dual ester groups provide flexibility in hydrolysis or transesterification, enabling tailored modifications for target applications in medicinal chemistry and material science.
O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate structure
888952-55-4 structure
Product Name:O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate
CAS No:888952-55-4
MF:C13H23NO4
MW:257.3260242939
MDL:MFCD11977502
CID:720182
PubChem ID:46911995
Update Time:2025-06-07

O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-tert-Butyl 3-methyl 3-methylpiperidine-1,3-dicarboxylate
    • Methyl 1-Boc-3-methylpiperidine-3-carboxylate
    • 1,3-PIPERIDINEDICARBOXYLIC ACID, 3-METHYL-, 1-(1,1-DIMETHYLETHYL) 3-METHYL ESTER
    • 1-O-tert-butyl 3-O-methyl 3-methylpiperidine-1,3-dicarboxylate
    • 1-(1,1-dimethylethyl) 3-methyl 1,3-piperidinedicarboxylate
    • 3-methyl-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester
    • PubChem17117
    • QCXGMLPZKNFRRV-UHFFFAOYSA-N
    • 4657AC
    • 2109AF
    • TRA0008897
    • PB22595
    • SY018678
    • BB 0262995
    • Methyl1-Boc-3-methylpiperidine-3-carboxylate
    • 3-methyl-piperidine-1,3-dicarboxylic
    • O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate
    • 1-(1,1-Dimethylethyl) 3-methyl 3-methyl-1,3-piperidinedicarboxylate (ACI)
    • CS-0054667
    • CS-11386
    • MFCD11977502
    • SCHEMBL3157569
    • 888952-55-4
    • DTXSID90677301
    • AKOS015899858
    • 3-Methyl-1,3-piperidinedicarboxylic acid 1-(1,1-dimethylethyl)3-methyl ester
    • MDL: MFCD11977502
    • Inchi: 1S/C13H23NO4/c1-12(2,3)18-11(16)14-8-6-7-13(4,9-14)10(15)17-5/h6-9H2,1-5H3
    • InChI Key: QCXGMLPZKNFRRV-UHFFFAOYSA-N
    • SMILES: O=C(N1CC(C)(C(OC)=O)CCC1)OC(C)(C)C

Computed Properties

  • Exact Mass: 257.16300
  • Monoisotopic Mass: 257.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 55.8

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.1±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 313.2±35.0 °C at 760 mmHg
  • Flash Point: 143.223℃
  • Refractive Index: 1.469
  • PSA: 55.84000
  • LogP: 2.13450
  • Vapor Pressure: No data available

O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate Security Information

O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate Pricemore >>

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O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Toluene ,  Tetrahydrofuran ;  1 h, -78 °C
1.2 4 h, -78 °C → rt; 16 h, rt
Reference
Design and Synthesis of 56 Shape-Diverse 3D Fragments
Downes, Thomas D. ; Jones, S. Paul ; Klein, Hanna F. ; Wheldon, Mary C.; Atobe, Masakazu ; et al, Chemistry - A European Journal, 2020, 26(41), 8969-8975

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  20 min, -78 °C
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Identification of novel TACE inhibitors compatible with topical application
Ouvry, Gilles; Berton, Yael; Bhurruth-Alcor, Yushma; Bonnary, Laetitia; Bouix-Peter, Claire; et al, Bioorganic & Medicinal Chemistry Letters, 2017, 27(8), 1848-1853

O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate Raw materials

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O1-tert-butyl O3-methyl 3-methylpiperidine-1,3-dicarboxylate Related Literature

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